C19H27ClN6O2

• IUPAC Name: N-(3,5-dimethylphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine;hydrochloride
• InChI: InChI=1S/C19H26N6O2.ClH/c1-14-11-15(2)13-16(12-14)20-17-21-18(24-3-7-26-8-4-24)23-19(22-17)25-5-9-27-10-6-25;/h11-13H,3-10H2,1-2H3,(H,20,21,22,23);1H
• InChI Key: OBHWADMVFCWULI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4)C.Cl
• Molecular Formula: C19H27ClN6O2
• Molecular Weight: 406.9 g/mol

Description

The compound C19H27ClN6O2 is also known as DA-6886. It is a chemical compound with a molecular weight of 406.910 Da. The IUPAC name for this compound is 4-Amino-5-chloro-2-methoxy-N-({1-[3-(1H-1,2,3-triazol-1-yl)propyl]-4-piperidinyl}methyl)benzamide.

Physical And Chemical Properties Analysis

The physical and chemical properties of This compound include a density of 1.4±0.1 g/cm³, a molar refractivity of 108.1±0.5 cm³, and a polar surface area of 98 Ų.

Scientific Research Applications

Synthesis and Structure

• Cyclo[18]carbon (C18), a molecular carbon allotrope, can be synthesized via dehalogenation of a bromocyclocarbon precursor, C18Br6. This method provides a higher yield than previous approaches and allows for high-resolution imaging of C18's structure (Scriven et al., 2020).
• Another study demonstrated the chemical synthesis of cyclo[18]carbon (C18) and provided structural evidence for its generation from a well-characterized organic precursor (Diederich et al., 1989).

Catalysis and Chemical Reactions

• C1 catalysis, involving the conversion of simple carbon-containing compounds into valuable chemicals, has seen significant advances due to developments in material synthesis methods and computational simulation capabilities (Bao et al., 2019).
• Metal-organic frameworks (MOFs) have emerged as promising heterogeneous catalysts for transforming C1 molecules like CO, CO2, and CH4 into high-value chemicals (Cui et al., 2019).
• The use of zeolites in C1 chemistry has led to the catalytic production of various hydrocarbons and oxygenates from C1 molecules, with developments in the design of zeolite-based catalysts (Zhang et al., 2020).

Molecular Devices and Allotropes

• The recent synthesis of cyclo[18]carbon (C18) has opened avenues for its application in molecular devices, with diverse electron transport properties observed in C18-ring connected to various electrodes (Zhang et al., 2020).
• A quantum chemical study of the boron-nitrogen (BN) analogues of cyclo[18]carbon (C18) revealed the potential for higher kinetic stability in BN analogues, making them interesting synthetic targets (Pichierri, 2020).